Cas no 57032-01-6 (1-{bicyclo[2.2.2]octan-1-yl}ethan-1-one)

• Product Name: 1-{bicyclo[2.2.2]octan-1-yl}ethan-1-one
• CAS No: 57032-01-6
• MF: C₁₀H₁₆O
• MW: 152.233443260193
• MDL: MFCD24689318
• CID: 1600833
• PubChem ID: 12675852
• Update Time: 2025-04-21

1-{bicyclo[2.2.2]octan-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-bicyclo[2.2.2]oct-1-yl-
• 1-{bicyclo[2.2.2]octan-1-yl}ethan-1-one
• SCHEMBL20721222
• AT20230
• EN300-204870
• 1-(Bicyclo[2.2.2]octan-1-yl)ethan-1-one
• 57032-01-6
• 1-(1-bicyclo[2.2.2]octanyl)ethanone
• AS-83978
• AB92440
• CS-0183916
• MFCD24689318

• MDL： MFCD24689318
• Inchi： 1S/C10H16O/c1-8(11)10-5-2-9(3-6-10)4-7-10/h9H,2-7H2,1H3
• InChI Key： SIKYESMDPLYQRH-UHFFFAOYSA-N
• SMILES： O=C(C)C12CCC(CC1)CC2

Computed Properties

• Exact Mass: 152.12018
• Monoisotopic Mass: 152.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones